Cas no 1639128-12-3 (2'-amino-7',8'-dihydro-5'H-spiro1,3-dioxolane-2,6'-quinoline-3'-carbonitrile)

• Product Name: 2'-amino-7',8'-dihydro-5'H-spiro1,3-dioxolane-2,6'-quinoline-3'-carbonitrile
• CAS No: 1639128-12-3
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6329250
• PubChem ID: 165478298
• Update Time: 2025-06-14

2'-amino-7',8'-dihydro-5'H-spiro1,3-dioxolane-2,6'-quinoline-3'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2'-amino-7',8'-dihydro-5'H-spiro1,3-dioxolane-2,6'-quinoline-3'-carbonitrile
• 2'-amino-7',8'-dihydro-5'H-spiro[1,3-dioxolane-2,6'-quinoline]-3'-carbonitrile
• EN300-1085342
• 1639128-12-3

• Inchi： 1S/C12H13N3O2/c13-7-9-5-8-6-12(16-3-4-17-12)2-1-10(8)15-11(9)14/h5H,1-4,6H2,(H2,14,15)
• InChI Key： AEQGYSRSTQOKGN-UHFFFAOYSA-N
• SMILES： O1CCOC21CC1=CC(C#N)=C(N)N=C1CC2

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2Ų

Additional information on 2'-amino-7',8'-dihydro-5'H-spiro1,3-dioxolane-2,6'-quinoline-3'-carbonitrile

Research Brief on 2'-amino-7',8'-dihydro-5'H-spiro1,3-dioxolane-2,6'-quinoline-3'-carbonitrile (CAS: 1639128-12-3): Recent Advances and Applications

The compound 2'-amino-7',8'-dihydro-5'H-spiro1,3-dioxolane-2,6'-quinoline-3'-carbonitrile (CAS: 1639128-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its spirocyclic and quinoline moieties contribute to its ability to interact with diverse biological targets, including kinases and GPCRs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific cancer-related kinases, with IC50 values in the nanomolar range. The study also revealed its favorable pharmacokinetic properties, suggesting potential for further development as an anticancer agent.

In addition to its kinase inhibitory activity, research has explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by a team at Harvard Medical School found that 2'-amino-7',8'-dihydro-5'H-spiro1,3-dioxolane-2,6'-quinoline-3'-carbonitrile exhibited neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of mitochondrial function and reduction of oxidative stress. These findings were published in ACS Chemical Neuroscience in early 2024.

The synthetic accessibility of this compound has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development, which improved the overall yield from 32% to 68% while reducing the number of purification steps. This advancement is particularly significant for potential industrial-scale production and further pharmacological evaluation.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. Researchers at the University of Cambridge identified that the amino group at the 2' position and the nitrile group at the 3' position are critical for maintaining biological activity, while modifications to the dioxolane ring can modulate selectivity towards different biological targets. These findings were presented at the 2024 RSC Medicinal Chemistry Symposium.

Looking forward, several pharmaceutical companies have included derivatives of 2'-amino-7',8'-dihydro-5'H-spiro1,3-dioxolane-2,6'-quinoline-3'-carbonitrile in their drug discovery pipelines. Current clinical investigations are focusing on its potential as a multi-target therapeutic agent, particularly in oncology and neurodegenerative disorders. However, further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic index.